[1S-(1alpha,2beta,5alpha)]-5-(isopropyl)-2-methylcyclohexan-1-ol
[1S-(1alpha,2beta,5alpha)]-5-(isopropyl)-2-methylcyclohexan-1-ol
(±)-carvomenthol, also known as hexahydrocarvacrol or p-menthan-2-ol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes (±)-carvomenthol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (±)-carvomenthol is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
1845-59-6
VCID:
VC0157433
InChI:
InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)10(11)6-9/h7-11H,4-6H2,1-3H3
SMILES:
CC1CCC(CC1O)C(C)C
Molecular Formula:
C10H20O
Molecular Weight:
156.26 g/mol
[1S-(1alpha,2beta,5alpha)]-5-(isopropyl)-2-methylcyclohexan-1-ol
CAS No.: 1845-59-6
Main Products
VCID: VC0157433
Molecular Formula: C10H20O
Molecular Weight: 156.26 g/mol
CAS No. | 1845-59-6 |
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Product Name | [1S-(1alpha,2beta,5alpha)]-5-(isopropyl)-2-methylcyclohexan-1-ol |
Molecular Formula | C10H20O |
Molecular Weight | 156.26 g/mol |
IUPAC Name | 2-methyl-5-propan-2-ylcyclohexan-1-ol |
Standard InChI | InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)10(11)6-9/h7-11H,4-6H2,1-3H3 |
Standard InChIKey | ULJXKUJMXIVDOY-GUBZILKMSA-N |
Isomeric SMILES | C[C@H]1CC[C@@H](C[C@@H]1O)C(C)C |
SMILES | CC1CCC(CC1O)C(C)C |
Canonical SMILES | CC1CCC(CC1O)C(C)C |
Density | 0.887-0.893 |
Description | (±)-carvomenthol, also known as hexahydrocarvacrol or p-menthan-2-ol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes (±)-carvomenthol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (±)-carvomenthol is primarily located in the membrane (predicted from logP) and cytoplasm. |
PubChem Compound | 86850 |
Last Modified | Nov 11 2021 |
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